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Compound of Interest

Compound Name: Di(tridecyl) thiodipropionate

Cat. No.: B077517 Get Quote

Di(tridecyl) Thiodipropionate: A Comprehensive
Technical Review
An In-depth Guide to the Chemical Structure, Properties, and Applications of a Key Antioxidant

Abstract
Di(tridecyl) thiodipropionate (DTDTP) is a diester of thiodipropionic acid and tridecyl alcohol,

widely utilized as a secondary antioxidant and thermal stabilizer in various polymers and

cosmetic formulations. This technical guide provides a detailed overview of the chemical

structure, physicochemical properties, and mechanism of action of DTDTP. It includes

representative experimental protocols for its synthesis and analysis, a summary of its

toxicological profile, and a discussion of its applications relevant to researchers, scientists, and

professionals in drug development and materials science.

Chemical Structure and Identification
Di(tridecyl) thiodipropionate is a symmetrical molecule characterized by a central sulfide

functional group, flanked by two propionate ester linkages to tridecyl chains.

IUPAC Name: tridecyl 3-(3-oxo-3-tridecoxypropyl)sulfanylpropanoate[1]

CAS Number: 10595-72-9[1]
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Molecular Formula: C₃₂H₆₂O₄S[1]

Molecular Weight: 542.9 g/mol [1]

SMILES: CCCCCCCCCCCCCOC(=O)CCSCCC(=O)OCCCCCCCCCCCCC[1]

Physicochemical Properties
DTDTP is a colorless to light yellow transparent liquid at room temperature.[2] Its long aliphatic

chains render it highly lipophilic and virtually insoluble in water. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Di(tridecyl) thiodipropionate

Property Value Reference(s)

Appearance
Colorless or Light Yellow

transparent Liquid
[2]

Boiling Point 602.7 °C at 760 mmHg [2]

Density 0.936 - 0.939 g/cm³ [2][3]

Refractive Index (n20/D) 1.47 [2]

Flash Point 275.2 °C [2]

Vapor Pressure 0 mmHg at 25°C [2]

Water Solubility Insoluble [4]

XLogP3 10.2 - 12.8 [1][2]

Mechanism of Action as an Antioxidant
Di(tridecyl) thiodipropionate functions as a secondary, or hydroperoxide-decomposing,

antioxidant. Unlike primary antioxidants (e.g., hindered phenols) that scavenge free radicals

directly, DTDTP and other thiodipropionate esters prevent the formation of new radicals by

converting hydroperoxides into non-radical, stable products. This synergistic action is crucial for

the long-term thermal stability of materials.
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The mechanism involves the oxidation of the sulfide to a sulfoxide, which is the catalytically

active species responsible for the decomposition of hydroperoxides. This process is illustrated

in the logical diagram below.

Oxidative Degradation DTDTP Intervention

Polymer
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Homolytic Cleavage
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Oxidation by ROOH Stable Non-Radical Products
(e.g., Alcohols)

Catalytic Decomposition
of ROOH

Click to download full resolution via product page

Caption: Antioxidant mechanism of Di(tridecyl) thiodipropionate.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Di(tridecyl) thiodipropionate
are not extensively published in peer-reviewed literature, as it is primarily an industrial

chemical. The following sections provide representative methodologies based on established

chemical principles for long-chain esters.

Synthesis: Representative Fischer Esterification
This protocol describes a general method for the synthesis of Di(tridecyl) thiodipropionate
via the acid-catalyzed esterification of thiodipropionic acid with tridecyl alcohol.

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine thiodipropionic acid (1.0 eq), tridecyl alcohol (2.2 eq), and a suitable

solvent such as toluene (approx. 2 mL per gram of thiodipropionic acid).

Catalyst Addition: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic

acid (0.05 eq).

Reaction: Heat the mixture to reflux. The water formed during the esterification will be

azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress

by thin-layer chromatography (TLC) or by measuring the amount of water collected.
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic phase sequentially with a saturated aqueous solution of sodium bicarbonate, water,

and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to remove the toluene. The crude product can be purified by

vacuum distillation or column chromatography on silica gel to yield pure Di(tridecyl)
thiodipropionate.

Analysis: Representative High-Performance Liquid
Chromatography (HPLC) Method
This protocol outlines a general reverse-phase HPLC method suitable for the analysis and

purity determination of the lipophilic Di(tridecyl) thiodipropionate.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. For a starting point,

an isocratic mobile phase of 95:5 (v/v) acetonitrile:water can be used.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 215 nm.

Sample Preparation: Dissolve a known amount of Di(tridecyl) thiodipropionate in a

suitable solvent such as acetonitrile or isopropanol to a final concentration of approximately

1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

Injection Volume: 10 µL.

Spectroscopic Data
The following tables summarize the expected spectral characteristics of Di(tridecyl)
thiodipropionate based on its chemical structure and data for analogous long-chain esters.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts
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Assignment ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)

-CH₃ (terminal methyl) ~0.88 (t) ~14.1

-(CH₂)₉- (bulk methylene) ~1.26 (m) ~22.7 - 31.9

-O-CO-CH₂-CH₂-S- ~2.80 (t) ~34.0

-O-CO-CH₂- ~2.60 (t) ~35.0

-O-CH₂- ~4.05 (t) ~65.0

C=O (ester carbonyl) - ~172.0

Note: Predicted chemical shifts are for a CDCl₃ solvent. t = triplet, m = multiplet.

Table 3: Key FTIR Absorption Bands

Wavenumber (cm⁻¹) Vibration Functional Group

2925, 2855 C-H stretch Aliphatic CH₂, CH₃

1740 C=O stretch Ester carbonyl

1465 C-H bend CH₂ scissoring

1170 C-O stretch Ester

Table 4: Potential Mass Spectrometry Fragments (Electron Ionization)

m/z Proposed Fragment

[M]+• 542.9 (Molecular Ion)

[M - C₁₃H₂₇O]⁺ McLafferty rearrangement products

[C₁₃H₂₇]⁺ Tridecyl cation

[CnH₂n₊₁]⁺ Alkyl chain fragments

Toxicological Profile and Safety
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Di(tridecyl) thiodipropionate and related dialkyl thiodipropionate esters have been evaluated

for their safety in cosmetic applications by the Cosmetic Ingredient Review (CIR) Expert Panel.

The panel concluded that these ingredients are safe for use in cosmetic products when

formulated to be non-irritating.[5][6]

Oral Toxicity: Studies on analogous compounds suggest low acute oral toxicity.[5]

Dermal Irritation and Sensitization: Not found to be a skin irritant or sensitizer in animal

studies.[5]

Genotoxicity: Genotoxicity studies for related thiodipropionate esters were negative.[5]

Environmental Hazards: Classified as harmful to aquatic life with long-lasting effects.[7]

Applications
The primary application of Di(tridecyl) thiodipropionate stems from its antioxidant properties.

Polymer Stabilization: It is used as a thermal stabilizer in a variety of polymers, including

polyolefins (polypropylene, polyethylene), ABS, and other plastics. It protects the polymer

during high-temperature processing and extends the service life of the final product by

preventing degradation.

Cosmetics: In cosmetic and personal care formulations, it functions as an antioxidant to

prevent the oxidation of other ingredients, thereby preserving the product's stability, color,

and texture.[6]

Lubricants: It can be used as an antioxidant in lubricants and greases to prevent oxidative

breakdown at high temperatures.

Conclusion
Di(tridecyl) thiodipropionate is a well-established secondary antioxidant with significant

industrial applications, particularly in the stabilization of polymers and cosmetic formulations. Its

efficacy is derived from its ability to catalytically decompose hydroperoxides, thus preventing

auto-oxidative chain reactions. While it exhibits a favorable toxicological profile for its intended

uses, its potential for environmental persistence and aquatic toxicity necessitates responsible
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handling and disposal. The information provided in this guide serves as a comprehensive

resource for professionals requiring a technical understanding of this compound's chemical

nature and functional properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b077517?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/ditridecyl%20thiodipropionate
https://pubchem.ncbi.nlm.nih.gov/compound/ditridecyl%20thiodipropionate
https://patents.google.com/patent/DE102005018853A1/en
https://patents.google.com/patent/DE102005018853A1/en
https://patents.google.com/patent/DE102005018853A1/en
https://www.chemicalbook.com/article/distearyl-thiodipropionate-synthetic-method-and-significance-in-antioxidant-synthesis-and-automobile-coatings.htm
https://www.chemicalbook.com/article/distearyl-thiodipropionate-synthetic-method-and-significance-in-antioxidant-synthesis-and-automobile-coatings.htm
https://www.spectroscopyonline.com/view/co-bond-part-vi-esters-and-rule-three
https://pubmed.ncbi.nlm.nih.gov/20634504/
https://pubmed.ncbi.nlm.nih.gov/20634504/
https://www.cosmeticsinfo.org/ingredient/ditridecyl-thiodipropionate/
https://www.biosynth.com/Files/MSDS/MSDS_FD46538_5000_EN.pdf
https://www.benchchem.com/product/b077517#chemical-structure-and-properties-of-di-tridecyl-thiodipropionate
https://www.benchchem.com/product/b077517#chemical-structure-and-properties-of-di-tridecyl-thiodipropionate
https://www.benchchem.com/product/b077517#chemical-structure-and-properties-of-di-tridecyl-thiodipropionate
https://www.benchchem.com/product/b077517#chemical-structure-and-properties-of-di-tridecyl-thiodipropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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